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Cat. No.: B080457 Get Quote

Introduction

2,6-Heptanedione (CAS No: 13505-34-5), also known as heptane-2,6-dione, is a diketone

used in organic synthesis and by the pharmaceutical industry.[1] Given its chemical properties

and potential hazards, a comprehensive understanding of safety and handling protocols is

crucial for researchers, scientists, and drug development professionals. This guide provides an

in-depth overview of the necessary precautions, summarizing key data, and outlining standard

operating procedures to ensure a safe laboratory environment.

Hazard Identification and Classification
2,6-Heptanedione is classified as a hazardous chemical. All personnel handling this substance

must be familiar with its potential risks. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following hazard information.[2]

GHS Pictogram:

alt text

Signal Word:Warning[2]

Table 1: GHS Hazard Statements for 2,6-Heptanedione
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Hazard Class Hazard Statement Reference

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation [2]

Serious Eye Damage/Eye

Irritation (Category 2A)

H319: Causes serious eye

irritation
[2]

Specific Target Organ Toxicity,

Single Exposure; Respiratory

Tract Irritation (Category 3)

H335: May cause respiratory

irritation
[2]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2,6-Heptanedione is fundamental to its

safe handling and storage.

Table 2: Physical and Chemical Data for 2,6-
Heptanedione

Property Value Reference

CAS Number 13505-34-5 [2]

Molecular Formula C₇H₁₂O₂ [1][2]

Molecular Weight 128.17 g/mol [2]

Appearance White crystals; Solid [1][2][3]

Melting Point 33-34 °C [1][3]

Boiling Point 221-224 °C (at 760 mmHg) [1][3]

Solubility
Soluble in benzene, ether,

ethanol, and water.
[1][3]

Density 0.9399 g/cm³ (at 37 °C) [1][3]

Exposure Controls and Personal Protection
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To minimize exposure risk, a combination of engineering controls and personal protective

equipment (PPE) is mandatory.

Engineering Controls:

Ventilation: Handle 2,6-Heptanedione in a well-ventilated area. For procedures that may

generate dust or vapors, a certified chemical fume hood is required.[4][5]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[6]

Personal Protective Equipment (PPE): The selection of PPE depends on the specific laboratory

procedure and the potential for exposure.

Table 3: Recommended Personal Protective Equipment
Situation Required PPE

Routine Handling (Small Quantities)

- Safety glasses with side shields or chemical

splash goggles.[7] - Chemical-resistant gloves

(e.g., nitrile).[5] - Laboratory coat.

Handling Larger Quantities or Potential for

Splash/Aerosolization

- Chemical splash goggles and a face shield.[7]

- Chemical-resistant gloves.[5] - Chemical-

resistant apron or coveralls over a lab coat.

Spill Cleanup

- Full-face respirator if dust or vapors are

generated.[5] - Heavy-duty chemical-resistant

gloves. - Chemical-resistant boots and

coveralls.

Experimental Protocols: Standard Operating
Procedures
Adherence to standardized protocols is essential for the safe handling, use, and disposal of

2,6-Heptanedione.

Protocol 1: General Handling and Use
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Preparation: Before handling, review the Safety Data Sheet (SDS). Ensure the work area is

clean and uncluttered. Confirm that all necessary PPE is available and in good condition.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood or a ventilated enclosure to prevent inhalation of dust.[4]

Heating: When heating is required, be aware that this is a solid with a low melting point. Use

appropriate heating methods (e.g., water bath, heating mantle) and monitor the process.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[6] Decontaminate all equipment and the work area.

Storage: Store 2,6-Heptanedione in a tightly closed container in a cool, dry, and well-

ventilated area.[5] Keep it away from incompatible materials such as strong oxidizing agents.

[8]

Protocol 2: Spill Response and Cleanup
Immediate Actions: Alert personnel in the immediate area and evacuate if necessary.

Remove all sources of ignition.[5]

Assess the Spill: Determine the extent of the spill and whether it is safe to clean up with

available resources. For large spills, contact the institution's environmental health and safety

department.

Containment & Cleanup:

Wear appropriate PPE as outlined in Table 3.

For solid spills, carefully sweep up the material to avoid creating dust.[9]

For molten spills, allow the material to cool and solidify before cleanup.

Use an inert absorbent material (e.g., sand, vermiculite) to absorb any liquid.[9]

Collect all contaminated materials into a suitable, labeled, and sealed container for

hazardous waste disposal.[5]
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Decontamination: Clean the spill area thoroughly with soap and water once the bulk of the

material has been removed.

Protocol 3: Waste Disposal
Waste Collection: Collect all waste containing 2,6-Heptanedione, including contaminated

PPE and cleanup materials, in a designated and properly labeled hazardous waste

container.

Disposal: All chemical waste must be disposed of through a licensed chemical destruction

facility or in accordance with local, state, and federal regulations.[5][6] Do not discharge to

sewer systems.[5] Contaminated packaging should be triple-rinsed and disposed of as

hazardous waste.[5]

Visual Workflow and Logic Diagrams
To further clarify the safety procedures, the following diagrams illustrate key workflows.
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Caption: A workflow diagram for the safe handling of 2,6-Heptanedione.
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Exposure to 2,6-Heptanedione Occurs

What is the
route of exposure?

SKIN CONTACT:
- Take off contaminated clothing.

- Wash skin with plenty of soap and water.
- If irritation occurs, get medical advice.

Skin

EYE CONTACT:
- Rinse cautiously with water for several minutes.

- Remove contact lenses, if present and easy to do.
- If eye irritation persists, get medical advice.

Eyes

INHALATION:
- Remove person to fresh air.

- Keep at rest in a position comfortable for breathing.
- Call a POISON CENTER or doctor if you feel unwell.

Inhalation

INGESTION:
- Rinse mouth.

- Do NOT induce vomiting.
- Call a POISON CENTER or doctor.

Ingestion

Click to download full resolution via product page

Caption: A decision tree for first aid measures following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b080457#safety-and-handling-precautions-for-2-6-
heptanedione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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